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Compound of Interest

2-(Benzylamino)-2-methylpropan-
1-ol

Cat. No.: B023570

Compound Name:

An In-depth Technical Guide to 2-(Benzylamino)-2-methylpropan-1-ol

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,
and applications of 2-(Benzylamino)-2-methylpropan-1-ol, tailored for researchers, scientists,
and professionals in drug development and organic chemistry.

Chemical and Physical Properties

2-(Benzylamino)-2-methylpropan-1-ol is a solid organic compound.[1] Its key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C11H17NO

Molecular Weight 179.26 g/mol [2]

Appearance Off-White Solid

Melting Point 68-70 °C [11[3]

Boiling Point 300.8 £ 17.0 °C (Predicted) [1][3]

Density 1.006 + 0.06 g/cm? (Predicted) [11[3]

Solubility Soluble in Chloroform, DMSO, e
Methanol

pKa 14.55 + 0.10 (Predicted) [1][3]

Storage Temperature 2-8°C (Protect from light) [11[3]

Chemical Structure and Identifiers

The structure of 2-(Benzylamino)-2-methylpropan-1-ol consists of a propanol backbone with
a methyl group and a benzylamino group attached to the second carbon atom.

e |[UPAC Name: 2-(benzylamino)-2-methylpropan-1-ol[2]
« CAS Number: 10250-27-82]
e Molecular Structure:

o SMILES: CC(C)(CO)NCC1=CC=CC=C1[?]

o InChl: INChI=1S/C11H17NO/c1-11(2,9-13)12-8-10-6-4-3-5-7-10/h3-7,12-13H,8-9H2, 1-
2H3[2]

o InChlKey: JIDHEIXSIHNMCG-UHFFFAOYSA-N[2]

Experimental Protocols: Synthesis
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A common method for the synthesis of 2-(Benzylamino)-2-methylpropan-1-ol is through the

reductive amination of benzaldehyde with 2-amino-2-methylpropan-1-ol.[1][3]

Objective: To synthesize 2-(Benzylamino)-2-methylpropan-1-ol.

Materials:

2-amino-2-methylpropan-1-ol (1 g, 11.22 mmol)

Benzaldehyde (1.310 g, 12.34 mmol)

Sodium triacetoxyborohydride (6.66 g, 31.4 mmol)

Dichloromethane (DCE) (15 mL)

Ethyl acetate (EtOAC)

Saturated aqueous sodium bicarbonate (NaHCO3)

Magnesium sulfate (MgSQOa)

Procedure:

To a solution of 2-amino-2-methylpropan-1-ol and benzaldehyde in DCE at room
temperature, add sodium triacetoxyborohydride portionwise.[1][3]

Stir the resulting mixture for 3 hours at room temperature.[1][3]

After the reaction is complete, dilute the mixture with ethyl acetate.[1][3]

Wash the organic layer with saturated aqueous NaHCOs.[1][3]

Dry the organic layer over MgSOa.[1][3]

Filter the mixture and concentrate the filtrate to yield the crude product.[1][3]

The crude 2-(Benzylamino)-2-methylpropan-1-ol can be used without further purification.
[1][3] The reported yield for this protocol is approximately 62%.[3]
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Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-(Benzylamino)-2-
methylpropan-1-ol.
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Synthesis workflow for 2-(Benzylamino)-2-methylpropan-1-ol.

Applications

2-(Benzylamino)-2-methylpropan-1-ol serves as a fundamental building block in organic
synthesis.[1][3] It is commonly utilized as an organic ligand, particularly in the structural
modification and synthesis of oxazoline ligands.[1][3] These resulting ligands have significant
applications in the fields of coordination chemistry and organometallic chemistry, where they
play a crucial role in various catalytic reactions.[1][3]

Safety and Hazards

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-(Benzylamino)-2-methylpropan-1-ol is classified with the following hazards:
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e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

It is recommended to handle this chemical with appropriate personal protective equipment
(PPE), including gloves and eye protection, in a well-ventilated area.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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